Cas no 65349-39-5 (Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester)
65349-39-5 structure
Product Name:Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester
CAS No:65349-39-5
MF:C11H10N4OS
MW:246.288300037384
CID:1685116
PubChem ID:12616764
Update Time:2025-04-21
Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester
- S-(4,6-diaminopyrimidin-2-yl) benzenecarbothioate
- 65349-39-5
- 2-benzoylthio-4,6-diaminopyrimidine
- DTXSID50504467
- S-(4,6-diaminopyrimidin-2-yl) benzothioate
-
- Inchi: 1S/C11H10N4OS/c12-8-6-9(13)15-11(14-8)17-10(16)7-4-2-1-3-5-7/h1-6H,(H4,12,13,14,15)
- InChI Key: YXGWWXQRHOMGJB-UHFFFAOYSA-N
- SMILES: S(C1N=C(C=C(N)N=1)N)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 246.0577
- Monoisotopic Mass: 246.05753213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 94.89
Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
65349-39-5 (Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk